N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-pentan-2-ylurea
• InChI: InChI=1S/C13H19FN2O/c1-4-5-10(3)15-13(17)16-11-7-6-9(2)12(14)8-11/h6-8,10H,4-5H2,1-3H3,(H2,15,16,17)
• InChI Key: BKCYJHKHQPIRCK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)NC1=CC(=C(C=C1)C)F
• Molecular Formula: C13H19FN2O
• Molecular Weight: 238.30 g/mol

Description

N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea, also known as Flumioxazin, is a selective herbicide that is used to control the growth of weeds in various agricultural and horticultural crops. It was first discovered in 1996 by American Cyanamid and has been marketed under various brand names such as Valor and Chateau.

Mechanism of Action

N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is responsible for the production of chlorophyll in plants. This leads to the accumulation of toxic intermediates, resulting in the death of the plant. N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea has a broad-spectrum activity against a wide range of weed species.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea has been found to have minimal impact on non-target organisms such as birds, mammals, and aquatic organisms. It has a low toxicity profile and is rapidly degraded in the soil, reducing the risk of environmental contamination. However, it can be toxic to some plant species, and caution should be exercised when using it in sensitive crops.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea has several advantages for use in laboratory experiments. It is easy to handle, has a long shelf life, and is readily available. Additionally, it has a broad-spectrum activity, making it useful for studying the effects of herbicides on various weed species. However, its use in laboratory experiments is limited by its high cost and the need for specialized equipment for its application.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea. One area of interest is the development of new formulations that improve its efficacy and reduce its environmental impact. Additionally, there is a need for further research on its mode of action and the effects of long-term exposure on non-target organisms. Finally, the development of new herbicides with novel modes of action that can be used in combination with N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea to reduce the risk of herbicide resistance is an important area of research.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea has been extensively studied for its use as a herbicide in various crops such as soybeans, cotton, and grapes. It has been shown to effectively control the growth of several weed species, including glyphosate-resistant weeds. Additionally, N-(3-fluoro-4-methylphenyl)-N'-(1-methylbutyl)urea has been found to have a low environmental impact due to its low toxicity and low persistence in the soil.